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Compound of Interest

Compound Name: 4-Bromo-1-isopropyl-1H-pyrazole

Cat. No.: B1290141 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-1-isopropyl-1H-pyrazole
This guide provides crucial safety and logistical information for the handling and disposal of 4-
Bromo-1-isopropyl-1H-pyrazole (CAS No. 313735-62-5) in a laboratory setting. The following

procedures are based on established best practices for handling similar brominated

heterocyclic compounds and are intended for use by trained research and drug development

professionals.

Chemical Identifier:

IUPAC Name: 4-bromo-1-propan-2-yl-1H-pyrazole

Molecular Formula: C₆H₉BrN₂

Molecular Weight: 189.05 g/mol

Hazard Identification and GHS Classification
Based on data for similar compounds, 4-Bromo-1-isopropyl-1H-pyrazole is classified as

hazardous.[1][2] The primary hazards associated with this and similar brominated pyrazoles

include:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]
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Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to minimize exposure

and ensure safety.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye and Face

Protection
Safety Goggles

ANSI Z87.1

compliant[3][4]

Protects against

chemical splashes

and airborne particles.

Face Shield
To be worn over

safety goggles[3][4]

Provides full-face

protection during

procedures with a

high risk of splashing

or aerosol generation.

Hand Protection
Chemical-Resistant

Gloves

Disposable nitrile

gloves are suitable for

short-term protection.

For extended contact,

consult the glove

manufacturer's

resistance guide.[3][5]

Prevents direct skin

contact with the

chemical. Double

gloving is

recommended.[6]

Body Protection
Flame-Resistant

Laboratory Coat

Nomex® or 100%

cotton is

recommended.[3]

Protects skin and

personal clothing from

contamination. Must

be fully buttoned.[3]

Full-Length Pants ---

Covers the lower body

to prevent skin

exposure.[3]

Closed-Toe Shoes
Made of a non-porous

material.[3]

Protects feet from

spills and falling

objects.
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Respiratory Protection
NIOSH-Approved

Respirator

Use a respirator with

appropriate cartridges

for organic vapors and

particulates.[3]

Required when

handling the solid

compound outside of

a certified chemical

fume hood or when

engineering controls

are insufficient.

Operational Plan: Handling and Experimental
Protocol
Adherence to strict operational protocols is essential to minimize exposure and prevent

contamination.

Engineering Controls:

Chemical Fume Hood: All weighing, handling of the solid compound, and preparation of

solutions must be conducted in a certified chemical fume hood.[3]

Eyewash Stations and Safety Showers: Must be readily accessible and in close proximity to

the workstation.[2][7]

Standard Operating Procedure:

Preparation:

Ensure all necessary PPE is donned correctly before entering the designated handling

area.

Prepare the work area within the fume hood by covering the surface with absorbent,

disposable bench paper.

Assemble all necessary equipment and reagents before commencing work.

Weighing and Transfer:

Use anti-static weigh paper or a tared container to weigh the solid compound.
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Handle the compound gently to avoid generating dust.[2]

Use a spatula for all transfers of the solid material.

Keep the container tightly closed when not in use.[7]

Solution Preparation:

Slowly add the solid 4-Bromo-1-isopropyl-1H-pyrazole to the solvent in a suitable

container within the fume hood.

Ensure the container is appropriately labeled with the chemical name, concentration, date,

and hazard information.

Post-Handling:

Decontaminate the work surface and any equipment used.

Remove PPE in the correct order to avoid cross-contamination. The outer gloves should

be removed first.[6]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[8][9]

Disposal Plan
Chemical waste containing 4-Bromo-1-isopropyl-1H-pyrazole must be treated as hazardous

waste.

Waste Segregation and Collection:

Solid Waste: Collect any unused solid compound, contaminated weigh paper, and other solid

materials in a dedicated, labeled hazardous waste container for halogenated organic waste.

[3]

Liquid Waste: Collect solutions containing the compound in a separate, labeled hazardous

waste container for halogenated organic solvents.[3]
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Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in a

designated hazardous waste stream.[3]

Important Disposal Considerations:

Do not dispose of this chemical down the drain or in regular trash.[3]

All waste containers must be kept closed except when adding waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow Diagram
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Caption: Workflow for handling 4-Bromo-1-isopropyl-1H-pyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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